Cas no 69980-24-1 (rac-Nicotine-d3)
rac-Nicotine-d3 structure
Product Name:rac-Nicotine-d3
CAS No:69980-24-1
MF:C10H14N2
MW:165.250047206879
CID:502652
PubChem ID:24872452
Update Time:2025-09-21
rac-Nicotine-d3 Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3-[1-(methyl-d3)-2-pyrrolidinyl]- (9CI)
- DL-Nicotine-(methyl-d3)
- Nicotine-d3
- rac-Nicotine-d3
- (+/-)-Nicotine-methyl-d3
- ( inverted exclamation markA)-Nicotine-d3
- (R,S)-Nicotine-d3
- 3-(1-trideuteriomethyl-pyrrolidin-2-yl)-pyridine
- DL-Nicotine-d3
- DL-Nicotine-d3 (methyl-d3)
- Nicotin-N'-d(3)
- Nicotin-N-methyl-d3
- rac-N-[methyl-d3]nicotine
-
- Inchi: 1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/i1D3
- InChI Key: SNICXCGAKADSCV-FIBGUPNXSA-N
- SMILES: N1(C([2H])([2H])[2H])CCCC1C1C=NC=CC=1
Computed Properties
- Exact Mass: 165.13500
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.029 g/mL at 25 °C(lit.)
- Boiling Point: 247 °C/745 mmHg(lit.)
- Flash Point: 215 °F
- Refractive Index: n20/D 1.5265(lit.)
- Stability/Shelf Life: May Turn Brown on Exposure to Light or Air
- PSA: 16.13000
- LogP: 1.78620
rac-Nicotine-d3 Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H310
- Warning Statement: P262-P264-P280-P301+P310+P330-P302+P352+P310-P361+P364
- Hazardous Material transportation number:UN 1654 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 25-27-51/53
- Safety Instruction: S45
-
Hazardous Material Identification:
- Storage Condition:−20°C
- Risk Phrases:R26/27/28
rac-Nicotine-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02610-50mg |
Pyridine,3-[1-(methyl-d3)-2-pyrrolidinyl]- (9CI) |
69980-24-1 | 50mg |
¥2868.0 | 2021-09-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D874753-100mg |
nicotine-methyl-D3 |
69980-24-1 | BR | 100mg |
¥2,502.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D874753-25mg |
nicotine-methyl-D3 |
69980-24-1 | BR | 25mg |
¥1,088.00 | 2022-10-10 | |
| TRC | N412425-1mg |
rac-Nicotine-d3 |
69980-24-1 | 1mg |
$ 63.00 | 2023-09-06 | ||
| TRC | N412425-2.5mg |
rac-Nicotine-d3 |
69980-24-1 | 2.5mg |
$98.00 | 2023-05-17 | ||
| TRC | N412425-5mg |
rac-Nicotine-d3 |
69980-24-1 | 5mg |
$125.00 | 2023-05-17 | ||
| TRC | N412425-10mg |
rac-Nicotine-d3 |
69980-24-1 | 10mg |
$167.00 | 2023-05-17 | ||
| TRC | N412425-25mg |
rac-Nicotine-d3 |
69980-24-1 | 25mg |
$ 227.00 | 2023-09-06 | ||
| TRC | N412425-50mg |
rac-Nicotine-d3 |
69980-24-1 | 50mg |
$ 374.00 | 2023-09-06 | ||
| eNovation Chemicals LLC | Y1246822-50mg |
rac-Nicotine-d3 |
69980-24-1 | 99%D | 50mg |
$245 | 2024-06-07 |
rac-Nicotine-d3 Related Literature
-
Mumiye A. Ogunwale,Yizheng Chen,Whitney S. Theis,Michael H. Nantz,Daniel J. Conklin,Xiao-An Fu Anal. Methods 2017 9 4261
-
Shulei Han,Huan Chen,Yue Su,Lili Cui,Pengxia Feng,Ya'ning Fu,Yushan Tian,Tong Liu,Hongwei Hou,Qingyuan Hu Anal. Methods 2022 14 4185
69980-24-1 (rac-Nicotine-d3) Related Products
- 494-52-0(Anabasine)
- 13078-04-1(3-(Piperidin-2-yl)pyridine)
- 66148-18-3((±)-Nornicotine-d)
- 5746-86-1((±)-Nornicotine)
- 350818-69-8(rac-Nicotine-d4)
- 130342-99-3(2-(Pyridin-3-yl)azepane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent